Cas no 2171862-60-3 (3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid
• CAS No: 2171862-60-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6121029
• PubChem ID: 165534269
• Update Time: 2025-09-27

3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid
• EN300-1580471
• 2171862-60-3
• 3-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]-N-propylformamido}propanoic acid

• Inchi： 1S/C28H32N2O5/c1-2-15-30(16-14-26(31)32)27(33)19-8-7-9-20(17-19)29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-7,9-13,19-20,25H,2,8,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： VTQBUTKXASXBRK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(N(CCC(=O)O)CCC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid

Recent Advances in the Study of 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid (CAS: 2171862-60-3)

The compound 3-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-yl-N-propylformamido}propanoic acid (CAS: 2171862-60-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This Fmoc-protected amino acid derivative with a cyclohexenyl scaffold represents a novel structural class with potential applications in peptide synthesis and drug discovery. Recent studies have focused on its unique conformational properties and reactivity profile, which make it particularly valuable for the development of constrained peptidomimetics and bioactive compounds.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have revealed that the cyclohexenyl ring adopts a half-chair conformation, while the Fmoc-protected amino group maintains excellent stability under standard peptide coupling conditions. The propanoic acid terminus provides an ideal handle for further functionalization through amide bond formation. Researchers at several institutions have reported successful incorporation of this building block into complex peptide architectures, demonstrating its compatibility with solid-phase peptide synthesis protocols.

In medicinal chemistry applications, derivatives of 2171862-60-3 have shown promising biological activity in preliminary screening assays. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs containing this scaffold exhibited selective inhibition of protein-protein interactions involved in inflammatory pathways. The constrained cyclohexenyl ring appears to confer improved metabolic stability compared to fully flexible peptide analogs, while maintaining sufficient conformational flexibility for target engagement.

Recent synthetic methodology developments have expanded access to this compound and its derivatives. A team at MIT reported an improved synthetic route starting from commercially available trans-4-aminocyclohex-2-enecarboxylic acid, achieving the target compound in 5 steps with 42% overall yield. This advancement has enabled broader exploration of structure-activity relationships around this scaffold. Computational modeling studies suggest that the unsaturated ring system may participate in unique interactions with biological targets through π-electron effects.

Looking forward, researchers anticipate that 2171862-60-3 and related compounds will find applications in several areas: as building blocks for constrained peptides targeting challenging biological targets, as components of drug delivery systems exploiting their amphiphilic properties, and as tools for studying conformational effects in peptide bioactivity. Ongoing structure-optimization efforts aim to balance the compound's synthetic accessibility with desired pharmacological properties for therapeutic development.